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Compound of Interest

Compound Name: Strontium carbide

CAS No.: 12071-29-3

Cat. No.: B083920

Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the proper storage and handling of strontium carbide to prevent hydrolysis.

Adherence to these protocols is critical for maintaining sample integrity and ensuring

experimental success.

Frequently Asked Questions (FAQs)
Q1: What is strontium carbide, and why is it so sensitive to moisture?

Strontium carbide (SrC₂), also known as strontium acetylide, is a salt composed of strontium

cations (Sr²⁺) and acetylide anions (⁻C≡C⁻).[1] It is highly reactive with water, including

ambient moisture in the air. This reactivity is due to the strong basicity of the acetylide anion,

which readily abstracts protons from water molecules in a hydrolysis reaction. This process is

analogous to the well-known reaction of calcium carbide with water.[2][3] Even slow hydrolysis

can occur upon exposure to air.[1]

Q2: What are the chemical products of strontium carbide hydrolysis?
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The hydrolysis of strontium carbide yields two primary products: strontium hydroxide

(Sr(OH)₂) and acetylene gas (C₂H₂).[1]

The balanced chemical equation is: SrC₂(s) + 2H₂O(l) → Sr(OH)₂(aq) + C₂H₂(g)

Q3: How can I detect if my strontium carbide sample has been compromised by hydrolysis?

There are several key indicators of hydrolysis:

Odor: A distinct, unpleasant garlic-like odor is a strong indicator.[2] This is characteristic of

the acetylene gas produced, often containing impurities like phosphine from contaminants in

the carbide.

Physical Appearance: The material may appear clumpy, wet, or discolored, changing from its

original crystalline or powdered form to a paste-like consistency due to the formation of

strontium hydroxide.

Gas Evolution: Upon opening a container, a release of pressure may be noticeable. This is

due to the production of acetylene gas, which can create a hazardous pressure buildup in a

sealed vessel.

Reduced Reactivity: In experimental use, the compromised material will show diminished or

no reactivity, leading to failed syntheses or inaccurate results.

Q4: What are the ideal atmospheric conditions for storing strontium carbide?

To prevent degradation, strontium carbide must be stored under a strictly controlled inert

atmosphere. The primary goal is the complete exclusion of moisture and oxygen.

Table 1: Recommended Storage Atmosphere Conditions
for Strontium Carbide
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Parameter Recommended Value Justification

Inert Gas Argon (Ar) or Nitrogen (N₂)

Displaces reactive atmospheric

gases like oxygen and water

vapor. Argon is preferred for its

higher density and greater

inertness.

Moisture (H₂O) Content < 1 ppm (parts per million)

Water is the primary reactant

in the hydrolysis process.[4][5]

Maintaining exceptionally low

moisture levels is critical.

Oxygen (O₂) Content < 1 ppm (parts per million)

While the primary reaction is

with water, excluding oxygen

prevents potential side

reactions and maintains a pure

inert environment.

Temperature 15–25°C (Cool, room temp)

Storage should be in a cool,

dry, and well-ventilated area to

minimize reaction kinetics.[6]

[7] Avoid excess heat.[7]

Q5: What types of containers are recommended for long-term storage?

Proper containment is crucial. Recommended options include:

Schlenk Flasks: These glass flasks with side-arm valves allow the contents to be stored

under a static vacuum or positive pressure of inert gas.[8]

Sure/Seal™ Bottles: These commercial bottles provide a secure seal with a septum-lined

cap, allowing for the removal of material via syringe or cannula techniques without exposing

the bulk sample to the atmosphere.[9]

Hermetically Sealed Ampoules: For long-term storage of high-purity material, sealing the

carbide under an inert atmosphere in a glass ampoule is the most robust method.
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Glove Box Storage: All containers holding strontium carbide should be stored inside a

dedicated glove box with a continuously purified inert atmosphere that meets the conditions

outlined in Table 1.

Troubleshooting Guide
This guide addresses common issues encountered during the storage of strontium carbide.

Table 2: Troubleshooting Storage Issues
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Observed Problem Probable Cause Recommended Solution

A foul, garlic-like odor is

detected from the storage

container.

Hydrolysis due to moisture

ingress. The container seal

has likely failed, or the material

was improperly handled.

1. Immediately transfer the

container into an inert

atmosphere glove box.[10] 2.

Carefully open the container.

3. Evaluate the extent of

degradation. 4. If salvageable,

transfer the unreacted material

to a new, dry, tared container

and seal under a fresh inert

atmosphere. 5. The sample is

likely compromised; consider

disposal according to safety

protocols.

The powder has become

caked, clumpy, or discolored.

Advanced hydrolysis.

Significant formation of

strontium hydroxide has

occurred, altering the

material's physical state.

The sample integrity is lost.

The material is no longer

suitable for most applications.

Dispose of the material safely

according to your institution's

hazardous waste guidelines.

The container is visibly

pressurized or swells.

Acetylene gas buildup from

hydrolysis. This is a serious

safety hazard due to the

flammability of acetylene.

1. Do not attempt to open the

container outside of a fume

hood and an inert atmosphere.

2. If possible, place the

container in a blast shield

within a fume hood. 3. Consult

with your institution's

Environmental Health & Safety

(EHS) office for guidance on

safely venting and disposing of

the container.

Poor performance or

unexpected side products in

experiments.

Partial hydrolysis of the

starting material. The sample

has been contaminated with

1. Discard the current stock of

strontium carbide. 2. Obtain a

new, unopened batch of the

reagent. 3. Review and
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strontium hydroxide and has a

lower purity of active SrC₂.

improve handling and storage

procedures (See Experimental

Protocol below) to prevent

future occurrences.

Experimental Protocols
Protocol 1: Procedure for Inert Atmosphere Handling and Storage of Strontium Carbide

This protocol describes the standard procedure for handling SrC₂ inside a glove box to prevent

atmospheric exposure.

Materials:

Strontium carbide in its original container.

Inert atmosphere glove box (<1 ppm O₂, <1 ppm H₂O).

Spatulas, weighing paper, and other necessary labware (oven-dried at >120°C for at least 4

hours).

A new, oven-dried storage container (e.g., Schlenk flask or vial with a PTFE-lined cap).

Analytical balance located inside the glove box.

Methodology:

Preparation: Place all necessary equipment, including the new storage container and the

original SrC₂ container, into the glove box antechamber. Ensure all items are completely dry.

Inerting: Run a minimum of three evacuate-refill cycles in the antechamber, purging with the

glove box's inert atmosphere (e.g., Argon) to remove residual air and moisture.[11]

Transfer: Move all items from the antechamber into the main glove box chamber. Allow items

to sit for 15-20 minutes to ensure their surfaces are fully inerted.

Handling: Carefully open the original strontium carbide container.
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Weighing & Aliquoting: Using a clean, dry spatula, dispense the desired amount of SrC₂ onto

weighing paper using the internal analytical balance.

Re-packaging: Transfer the weighed aliquot into the new, pre-tared storage container.

Sealing: Securely seal the new container. For vials, wrap the cap junction with paraffin film or

PTFE tape as an extra precaution. For Schlenk flasks, ensure the valve is securely closed.

Cleanup: Tightly reseal the original strontium carbide container. Clean any spills within the

glove box immediately.

Removal: Remove newly prepared samples and waste from the glove box via the

antechamber, again using multiple purge cycles.

Visualizations
Diagram 1: Hydrolysis Reaction of Strontium Carbide

Reactants

Products

Strontium Carbide
(SrC₂)

Strontium Hydroxide
(Sr(OH)₂)+ 2H₂O

Acetylene Gas
(C₂H₂)

Water
(2H₂O)

Click to download full resolution via product page

Caption: The chemical reaction pathway for the hydrolysis of strontium carbide.

Diagram 2: Troubleshooting Workflow for Strontium
Carbide Storage
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Observation:
Suspected Sample Degradation

Is there a foul, garlic-like
odor from the container?

Is the material clumping,
discolored, or wet?

No

Probable Cause:
Hydrolysis from moisture exposure.

Container seal failure or
improper inerting.

Yes

Is there pressure buildup
(swelling) in the container?

No

Yes

Yes

No signs of degradation.
Review handling procedures

to ensure best practices.

No

Action:
Handle in inert atmosphere.

Inspect container & seal.
Re-package under fresh inert gas
or dispose of per EHS guidelines.

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common strontium carbide storage issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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